Cas no 2826916-23-6 (2-bromo-N-methylisonicotinamide-3,5,6-d3)

• Product Name: 2-bromo-N-methylisonicotinamide-3,5,6-d3
• CAS No: 2826916-23-6
• MF: C₇H₇BrN₂O
• MW: 218.065765619278
• CID: 6827311
• PubChem ID: 172405122
• Update Time: 2025-02-15

2-bromo-N-methylisonicotinamide-3,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• 2826916-23-6
• CS-25584
• 2-bromo-N-methylisonicotinamide-3,5,6-d3

• Inchi： 1S/C7H7BrN2O/c1-9-7(11)5-2-3-10-6(8)4-5/h2-4H,1H3,(H,9,11)/i2D,3D,4D
• InChI Key： VHTGUQFOXREDMP-NRUYWUNFSA-N
• SMILES： BrC1C([2H])=C(C([2H])=C([2H])N=1)C(NC)=O

Computed Properties

• Exact Mass: 216.99301Da
• Monoisotopic Mass: 216.99301Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų